Cas no 19930-62-2 (Naphthalene,1,4-dibromo-2,3-dimethyl-)

Naphthalene,1,4-dibromo-2,3-dimethyl- structure
19930-62-2 structure
Product Name:Naphthalene,1,4-dibromo-2,3-dimethyl-
CAS No:19930-62-2
MF:C12H10Br2
MW:314.015801906586
CID:232003
PubChem ID:262260
Update Time:2025-04-19

Naphthalene,1,4-dibromo-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,4-dibromo-2,3-dimethyl-
    • 1,4-dibromo-2,3-dimethylnaphthalene
    • 1,4-Dibrom-2,3-dimethyl-naphthalin
    • 1,4-dibromo-2,3-dimethyl-naphthalene
    • AC1Q26LI
    • AR-1B7681
    • CTK4E2765
    • KST-1B1463
    • NSC95711
    • SureCN6760762
    • NSC 95711
    • SY300235
    • MFCD01652201
    • 19930-62-2
    • SCHEMBL6760762
    • DTXSID00294285
    • AKOS004907374
    • NSC-95711
    • Naphthalene, 1,4-dibromo-2,3-dimethyl-
    • Inchi: 1S/C12H10Br2/c1-7-8(2)12(14)10-6-4-3-5-9(10)11(7)13/h3-6H,1-2H3
    • InChI Key: BXGGIFNLEHESMX-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C)C(=C2C=CC=CC2=1)Br

Computed Properties

  • Exact Mass: 311.9149
  • Monoisotopic Mass: 311.91493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.6E-4 g/L) (25 ºC),
  • PSA: 0
  • LogP: 4.98160

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